4-butoxy-N-(2-ethoxyphenyl)benzamide

• IUPAC Name: 4-butoxy-N-(2-ethoxyphenyl)benzamide
• InChI: InChI=1S/C19H23NO3/c1-3-5-14-23-16-12-10-15(11-13-16)19(21)20-17-8-6-7-9-18(17)22-4-2/h6-13H,3-5,14H2,1-2H3,(H,20,21)
• InChI Key: CMGAZUSSAKLZOO-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2OCC
• Molecular Formula: C19H23NO3
• Molecular Weight: 313.4 g/mol

Description

4-butoxy-N-(2-ethoxyphenyl)benzamide, also known as BPEB, is a chemical compound that has been extensively studied for its potential in scientific research applications. This compound belongs to the class of benzamide derivatives and has been synthesized using various methods. In

Mechanism of Action

4-butoxy-N-(2-ethoxyphenyl)benzamide acts as a negative allosteric modulator of mGluR5, which is a G protein-coupled receptor that is widely expressed in the brain. mGluR5 plays a crucial role in regulating glutamatergic neurotransmission, which is involved in various physiological processes, including learning and memory. 4-butoxy-N-(2-ethoxyphenyl)benzamide binds to a specific site on mGluR5, which results in a conformational change that reduces the receptor's activity.
Biochemical and Physiological Effects
4-butoxy-N-(2-ethoxyphenyl)benzamide has been shown to modulate glutamatergic neurotransmission in various brain regions, including the prefrontal cortex, striatum, and nucleus accumbens. 4-butoxy-N-(2-ethoxyphenyl)benzamide has been shown to reduce the release of dopamine in the striatum, which is a key neurotransmitter involved in reward processing. 4-butoxy-N-(2-ethoxyphenyl)benzamide has also been shown to improve cognitive function in animal models of Parkinson's disease and schizophrenia.

Advantages and Limitations for Lab Experiments

4-butoxy-N-(2-ethoxyphenyl)benzamide is a selective antagonist of mGluR5, which makes it a valuable tool for studying the role of mGluR5 in various neurological disorders. 4-butoxy-N-(2-ethoxyphenyl)benzamide has high potency and specificity, which allows for precise modulation of glutamatergic neurotransmission. However, 4-butoxy-N-(2-ethoxyphenyl)benzamide has a short half-life, which limits its use in long-term studies. 4-butoxy-N-(2-ethoxyphenyl)benzamide also has poor solubility in aqueous solutions, which can affect its bioavailability.

Future Directions

4-butoxy-N-(2-ethoxyphenyl)benzamide has the potential to be developed into a therapeutic agent for various neurological disorders, including Parkinson's disease, schizophrenia, and addiction. Future research should focus on improving the pharmacokinetic properties of 4-butoxy-N-(2-ethoxyphenyl)benzamide, such as its half-life and solubility. 4-butoxy-N-(2-ethoxyphenyl)benzamide can also be used to study the role of mGluR5 in other physiological processes, such as pain perception and immune function. Further studies are needed to fully understand the mechanism of action of 4-butoxy-N-(2-ethoxyphenyl)benzamide and its potential therapeutic applications.
In conclusion, 4-butoxy-N-(2-ethoxyphenyl)benzamide is a valuable tool for studying the role of mGluR5 in various neurological disorders. 4-butoxy-N-(2-ethoxyphenyl)benzamide has high potency and specificity, which allows for precise modulation of glutamatergic neurotransmission. 4-butoxy-N-(2-ethoxyphenyl)benzamide has the potential to be developed into a therapeutic agent for various neurological disorders, and future research should focus on improving its pharmacokinetic properties and understanding its mechanism of action.

Synthesis Methods

4-butoxy-N-(2-ethoxyphenyl)benzamide has been synthesized using various methods, including the reaction of 4-butoxybenzoic acid with 2-ethoxyaniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). Another method involves the reaction of 4-butoxybenzoyl chloride with 2-ethoxyaniline in the presence of a base such as triethylamine (TEA). The yield of 4-butoxy-N-(2-ethoxyphenyl)benzamide using these methods is high, and the purity can be improved using column chromatography.

Scientific Research Applications

4-butoxy-N-(2-ethoxyphenyl)benzamide has been extensively studied for its potential in scientific research applications, particularly in the field of neuroscience. 4-butoxy-N-(2-ethoxyphenyl)benzamide is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5) and has been shown to modulate glutamatergic neurotransmission. 4-butoxy-N-(2-ethoxyphenyl)benzamide has been used to study the role of mGluR5 in various neurological disorders, including Parkinson's disease, schizophrenia, and addiction.